Cas no 2023826-67-5 ((4-Chloroquinolin-7-yl)boronic acid)

• Product Name: (4-Chloroquinolin-7-yl)boronic acid
• CAS No: 2023826-67-5
• MF: C₉H₇BClNO₂
• MW: 207.421381235123
• CID: 4633747
• Update Time: 2025-10-09

(4-Chloroquinolin-7-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (4-Chloroquinolin-7-yl)boronic acid

• Inchi： 1S/C9H7BClNO2/c11-8-3-4-12-9-5-6(10(13)14)1-2-7(8)9/h1-5,13-14H
• InChI Key： MHKXPFVQFIKSNS-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C2C=C(B(O)O)C=CC2=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 205
• Topological Polar Surface Area: 53.4

Additional information on (4-Chloroquinolin-7-yl)boronic acid

Introduction to (4-Chloroquinolin-7-yl)boronic Acid (CAS No. 2023826-67-5)

Boron-based compounds have long been a cornerstone in the field of organic chemistry, particularly in the realm of cross-coupling reactions. Among these, (4-Chloroquinolin-7-yl)boronic acid, with its CAS registry number 2023826-67-5, stands out as a versatile and valuable reagent in modern synthetic chemistry. This compound, often abbreviated as 4-chloroquinolin-7-yl boronic acid, is a derivative of quinoline, a heterocyclic aromatic compound with significant applications in drug discovery and materials science.

The structure of (4-Chloroquinolin-7-yl)boronic acid consists of a quinoline ring system substituted with a chlorine atom at the 4-position and a boronic acid group at the 7-position. This substitution pattern not only imparts unique electronic properties to the molecule but also makes it highly reactive in various coupling reactions. The boronic acid functional group is particularly notable for its role in Suzuki-Miyaura coupling reactions, which are widely used to form carbon-carbon bonds between boronic acids and aryl halides or triflates.

Recent advancements in the field of organoboron chemistry have further highlighted the potential of (4-Chloroquinolin-7-yl)boronic acid in diverse applications. For instance, researchers have explored its use in the synthesis of complex heterocyclic compounds, which are crucial intermediates in the development of pharmaceutical agents. The ability of this compound to participate in multiple reaction pathways makes it an indispensable tool for chemists aiming to construct intricate molecular architectures.

In addition to its role in traditional organic synthesis, (4-Chloroquinolin-7-yl)boronic acid has also found applications in materials science. Its incorporation into conjugated systems has been shown to enhance the electronic properties of materials, making it a promising candidate for use in optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The chlorine substituent at the 4-position further modulates the electronic characteristics of the molecule, offering additional flexibility in material design.

From a synthetic perspective, the preparation of (4-Chloroquinolin-7-yl)boronic acid involves a series of well-established reactions. Typically, quinoline derivatives are synthesized via cyclization reactions involving o-aminoaromatic compounds or through Friedländer-type annulation processes. The introduction of the boronic acid group is often achieved via hydroboration or metal-mediated coupling reactions, ensuring high yields and excellent regioselectivity.

The chemical stability and reactivity of (4-Chloroquinolin-7-yl)boronic acid make it an ideal candidate for large-scale synthesis and industrial applications. Its compatibility with various solvents and reaction conditions further enhances its utility in diverse chemical transformations. Moreover, recent studies have demonstrated its potential as a building block for constructing bioactive molecules, particularly those with antitumor or antimicrobial properties.

In conclusion, (4-Chloroquinolin-7-yl)boronic acid (CAS No. 2023826-67-5) is a multifaceted compound that continues to play a pivotal role in both academic research and industrial applications. Its unique combination of structural features and reactivity ensures that it remains a key player in the ever-evolving landscape of organic chemistry.